![molecular formula C8H6BrN3 B3263537 1-(3-bromophenyl)-1H-1,2,4-triazole CAS No. 375857-96-8](/img/structure/B3263537.png)
1-(3-bromophenyl)-1H-1,2,4-triazole
Overview
Description
1-(3-bromophenyl)-1H-1,2,4-triazole is a chemical compound that belongs to the class of triazole derivatives. It has garnered significant attention from the scientific community due to its potential applications in various fields, including medicinal chemistry, agriculture, and material science.
Scientific Research Applications
Anti-Arrhythmic Agent
1-(3-bromophenyl)-1H-1,2,4-triazole (referred to as BH) has been investigated as an anti-arrhythmic agent. Arrhythmias are abnormal heart rhythms that can lead to serious health complications. BH, a synthetic tetrahydroisoquinoline, shows promise in managing arrhythmias . Further studies on its efficacy and safety are essential for potential clinical applications.
Anticancer Activity
Researchers have synthesized analogs of 1-(3-bromophenyl)-1H-1,2,4-triazole and evaluated their anticancer properties. These compounds exhibit potential as novel agents in cancer therapy. In silico studies, including molecular docking, ADME (absorption, distribution, metabolism, and excretion), and toxicity prediction, contribute to understanding their mechanisms and safety profiles .
Inhibition of MraY Enzyme
1-(3-bromophenyl)-1H-1,2,4-triazole plays a role in the synthesis of MraY natural inhibitors. These inhibitors have antibacterial properties and may be valuable in combating bacterial infections. The compound’s interaction with the MraY enzyme is an area of active investigation .
MAO-B Inhibitors
Quinolinone derivatives derived from 1-(3-bromophenyl)-1H-1,2,4-triazole have been explored as potent and selective inhibitors of monoamine oxidase B (MAO-B). MAO-B inhibitors are relevant in neurodegenerative diseases like Parkinson’s disease. BH’s structural modifications contribute to its affinity for MAO-B .
Future In-Depth Studies
The absorption, distribution, and metabolism of BH in vitro and in vivo provide valuable insights. Researchers can use this information to guide further investigations, exploring its full therapeutic potential and safety profile .
Mechanism of Action
Target of Action
Similar compounds have been known to target proteins like mitogen-activated protein kinase 10 .
Mode of Action
The exact mode of action of 1-(3-bromophenyl)-1H-1,2,4-triazole is not well-documented. It’s likely that it interacts with its targets, leading to changes in the cellular processes. More research is needed to elucidate the precise interactions and resulting changes .
Biochemical Pathways
The metabolites of similar compounds have been found to undergo phase-i of demethylation, dehydrogenation, and epoxidation, and phase ii of glucuronide and sulfate metabolites .
properties
IUPAC Name |
1-(3-bromophenyl)-1,2,4-triazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrN3/c9-7-2-1-3-8(4-7)12-6-10-5-11-12/h1-6H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJQBLWWHFYAXRA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)N2C=NC=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-bromophenyl)-1H-1,2,4-triazole |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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